Cas no 2361910-56-5 (N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide)

• Product Name: N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide
• CAS No: 2361910-56-5
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5681951
• PubChem ID: 145888854
• Update Time: 2025-10-29

N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361910-56-5
• Z1585013118
• EN300-26607743
• N-[3-(5-methyl-6-nitro-2,3-dihydro-1H-indol-1-yl)-3-oxopropyl]prop-2-enamide
• N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide

• Inchi： 1S/C15H17N3O4/c1-3-14(19)16-6-4-15(20)17-7-5-11-8-10(2)12(18(21)22)9-13(11)17/h3,8-9H,1,4-7H2,2H3,(H,16,19)
• InChI Key： UEABFZVYIXSNIE-UHFFFAOYSA-N
• SMILES： O=C(CCNC(C=C)=O)N1C2C=C(C(C)=CC=2CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 303.12190603g/mol
• Monoisotopic Mass: 303.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.2Ų

Additional information on N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide

N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide: A Comprehensive Overview

The compound N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide, with CAS No. 2361910-56-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a dihydroindole moiety, a nitro group, and an enamide functional group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its ability to modulate various biological targets, including enzymes and receptors, which are implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor progression. This finding underscores its potential as a candidate for anti-cancer drug development.

The synthesis of N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the dihydroindole ring system, the introduction of the nitro group at the 6-position, and the subsequent coupling with the propargyl amide moiety. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize this process, making it more efficient and scalable for industrial applications.

In terms of biological activity, this compound has shown promising results in preclinical studies. For example, it has demonstrated selective binding to certain G-protein coupled receptors (GPCRs), which are critical in regulating cellular signaling pathways. This selectivity suggests that it could be developed into a therapeutic agent with fewer off-target effects compared to existing drugs. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), providing valuable insights into its suitability as an orally bioavailable drug.

The structural versatility of N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide also makes it an attractive candidate for further chemical modifications. By altering substituents on the dihydroindole ring or modifying the enamide group, researchers can potentially enhance its potency, selectivity, or pharmacokinetic profile. Such modifications are currently being explored in academic and industrial settings to address unmet medical needs.

From an environmental standpoint, this compound has been evaluated for its eco-toxicological properties. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, which is a favorable attribute for its potential use in pharmaceutical applications. However, further research is required to fully understand its long-term environmental impact and ensure sustainable practices during its production and disposal.

In conclusion, N-[3-(5-Methyl-6-nitro-2,3-dihydroindol-1-yl)-3-oxopropyl]prop-2-enamide represents a promising lead compound with diverse applications in drug discovery and development. Its unique structure, coupled with advancements in synthetic chemistry and biological screening techniques, positions it as a valuable tool for addressing complex therapeutic challenges. As research continues to unfold, this compound holds the potential to contribute significantly to the advancement of modern medicine.